Cas no 140413-27-0 (Pyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile,6-ethyl-5,6-dihydro-9-methyl-5-oxo-)

• Product name: Pyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile,6-ethyl-5,6-dihydro-9-methyl-5-oxo-
• CAS No: 140413-27-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.29332
• CID: 174707
• PubChem ID: 453984

Pyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile,6-ethyl-5,6-dihydro-9-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile,6-ethyl-5,6-dihydro-9-methyl-5-oxo-
• 6-ethyl-9-methyl-5-oxopyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile
• 7-Cyano-6-ethyl-9-methyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one
• 7-Cyano-6-ethyl-9-methyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• DTXSID90161376
• 6-ethyl-9-methyl-5-oxo-pyrido[2,3-b][1,5]benzoxazepine-7-carbonitrile
• 7CN-6Et-9Me-PBOA-5one
• 10-ethyl-14-methyl-9-oxo-2-oxa-4,10-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaene-12-carbonitrile
• Pyridobenzoxazepinone 76
• CHEMBL55445
• BDBM2008
• 140413-27-0

• Inchi： InChI=1S/C16H13N3O2/c1-3-19-14-11(9-17)7-10(2)8-13(14)21-15-12(16(19)20)5-4-6-18-15/h4-8H,3H2,1-2H3
• InChI Key： OSNHXMBZJPUQKF-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=CC2=C1N(C(C1=CC=CN=C1O2)=O)CC

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.22